Ethenyl[(1-methoxy-2-methylprop-1-en-1-yl)oxy]dimethylsilane

• CAS No.: 143250-40-2
• Molecular Formula: C9H18O2Si
• Molecular Weight: 186.32 g/mol
• IUPAC Name: ethenyl-(1-methoxy-2-methylprop-1-enoxy)-dimethylsilane
• InChI: InChI=1S/C9H18O2Si/c1-7-12(5,6)11-9(10-4)8(2)3/h7H,1H2,2-6H3
• InChI Key: UJDMXLGZSAOACL-UHFFFAOYSA-N
• Canonical SMILES: CC(=C(OC)O[Si](C)(C)C=C)C

Description

Ethenyl[(1-methoxy-2-methylprop-1-en-1-yl)oxy]dimethylsilane is an organosilicon compound with the molecular formula C8H18O2Si. It is a derivative of alkanes and is known for its applications as a silane reagent. This compound is characterized by its clear, colorless to almost colorless liquid form and its sensitivity to moisture and acids .

Preparation Methods

Synthetic Routes and Reaction Conditions

Ethenyl[(1-methoxy-2-methylprop-1-en-1-yl)oxy]dimethylsilane can be synthesized through the reaction of 1-methoxy-2-methylpropene with trimethylsilyl chloride in the presence of a base such as triethylamine. The reaction is typically carried out under an inert atmosphere to prevent moisture from interfering with the reaction .

Industrial Production Methods

On an industrial scale, the production of this compound involves similar synthetic routes but with optimized reaction conditions to ensure higher yields and purity. The process includes rigorous control of temperature, pressure, and the use of high-purity reagents to minimize impurities .

Chemical Reactions Analysis

Types of Reactions

Ethenyl[(1-methoxy-2-methylprop-1-en-1-yl)oxy]dimethylsilane undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding silanols.

Reduction: It can be reduced to form silanes.

Substitution: It can participate in substitution reactions where the methoxy group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Reagents like halogens or other nucleophiles can be used under appropriate conditions.

Major Products Formed

Oxidation: Silanols

Reduction: Silanes

Substitution: Various substituted silanes depending on the nucleophile used.

Scientific Research Applications

Ethenyl[(1-methoxy-2-methylprop-1-en-1-yl)oxy]dimethylsilane has several scientific research applications:

Chemistry: It is used as a reagent in group transfer polymerization reactions and as a multifunctional reagent in conjugate addition and aldol reactions.

Biology: It is used in the synthesis of biologically active molecules.

Medicine: It is involved in the development of pharmaceuticals and drug delivery systems.

Industry: It is used in the production of advanced materials, including coatings and adhesives.

Mechanism of Action

The mechanism of action of Ethenyl[(1-methoxy-2-methylprop-1-en-1-yl)oxy]dimethylsilane involves its ability to act as a silane reagent. It can form stable bonds with various substrates, facilitating the formation of complex molecular structures. The molecular targets and pathways involved include the formation of siloxane bonds and the stabilization of reactive intermediates in chemical reactions .

Comparison with Similar Compounds

Similar Compounds

(1-Ethoxy-2-methylprop-1-en-1-yl)oxytrimethylsilane: Similar in structure but with an ethoxy group instead of a methoxy group.

1-Methoxy-2-methyl-1-trimethylsiloxypropene: Another similar compound with slight variations in the molecular structure.

Uniqueness

Ethenyl[(1-methoxy-2-methylprop-1-en-1-yl)oxy]dimethylsilane is unique due to its specific reactivity and stability under various conditions. Its ability to participate in multiple types of chemical reactions makes it a versatile reagent in both research and industrial applications .